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Abstract
This technical guide provides an in-depth overview of the spectrophotometric analysis of Acid
Red 97, a synthetic azo dye. It details the principles of UV-Visible spectroscopy as applied to

this compound, outlines experimental protocols for quantitative analysis, and presents key

spectral data. This document is intended to serve as a comprehensive resource for researchers

and professionals requiring accurate and reproducible methods for the detection and

quantification of Acid Red 97 in various matrices.

Introduction
Acid Red 97 (C.I. 22890) is a water-soluble anionic dye belonging to the azo class of

compounds.[1] Its chemical structure, characterized by the presence of azo bonds (-N=N-) and

sulfonic acid groups, is responsible for its vibrant red color and its affinity for proteinaceous

substrates such as wool, silk, and leather.[2][3] The extended chromophore system within the

molecule allows for strong absorption of light in the visible region, making UV-Visible

spectrophotometry an ideal technique for its quantitative analysis.[4]

Accurate determination of Acid Red 97 concentration is critical in various fields, including

textile manufacturing for quality control, environmental monitoring of wastewater, and in

toxicological studies due to the potential health concerns associated with azo dyes.[5] This

guide will focus on the application of UV-Vis spectrophotometry for this purpose.
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Physicochemical Properties of Acid Red 97
A summary of the key physicochemical properties of Acid Red 97 is presented in Table 1.

Property Value Reference

CAS Number 10169-02-5 [2]

Molecular Formula C₃₂H₂₀N₄Na₂O₈S₂ [2]

Molecular Weight 698.63 g/mol [2]

Appearance Red to dark red powder

Solubility

Soluble in water (orange-red

solution), ethanol (orange

solution), acetone, and glycol

ether.

[2]

Principles of UV-Vis Spectrophotometry for Acid
Red 97 Analysis
UV-Visible spectrophotometry is an analytical technique that measures the absorption of

ultraviolet and visible light by a substance in solution. For a quantitative analysis of Acid Red
97, the Beer-Lambert Law is fundamental. The law states that the absorbance of a solution is

directly proportional to the concentration of the absorbing species and the path length of the

light beam through the solution.

The mathematical representation of the Beer-Lambert Law is:

A = εbc

Where:

A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity coefficient (in L mol⁻¹ cm⁻¹), a constant that is

characteristic of the substance at a specific wavelength.[6]
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b is the path length of the cuvette (typically 1 cm)

c is the concentration of the substance (in mol L⁻¹)

By measuring the absorbance of an Acid Red 97 solution at its wavelength of maximum

absorbance (λmax), and with a known molar absorptivity, the concentration of the dye can be

accurately determined.

Experimental Protocol for Spectrophotometric
Analysis
The following section outlines a detailed methodology for the quantitative analysis of Acid Red
97 using a UV-Vis spectrophotometer.

Instrumentation and Materials
UV-Visible Spectrophotometer (capable of scanning in the 200-800 nm range)

Quartz or glass cuvettes (1 cm path length)

Analytical balance

Volumetric flasks (various sizes)

Pipettes

Acid Red 97 (analytical standard)

Solvent (e.g., deionized water)

Preparation of Standard Solutions
Stock Solution Preparation: Accurately weigh a known mass of Acid Red 97 and dissolve it

in a specific volume of deionized water in a volumetric flask to prepare a stock solution of

known concentration.

Serial Dilutions: Prepare a series of standard solutions of decreasing concentrations by

performing serial dilutions of the stock solution. This is crucial for constructing a calibration
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curve.

Determination of Wavelength of Maximum Absorbance
(λmax)

Take one of the standard solutions of Acid Red 97.

Scan the absorbance of the solution over a wavelength range (e.g., 400-700 nm) using the

spectrophotometer.

The wavelength at which the highest absorbance is recorded is the λmax. For Acid Red 97
in an aqueous solution, the λmax is reported to be approximately 501 nm.

Construction of a Calibration Curve
Set the spectrophotometer to the determined λmax (501 nm).

Use the solvent (deionized water) as a blank to zero the instrument.

Measure the absorbance of each of the prepared standard solutions.

Plot a graph of absorbance (on the y-axis) versus the corresponding concentration (on the x-

axis).

The resulting plot should be a straight line passing through the origin, in accordance with the

Beer-Lambert Law. A linear regression analysis can be used to determine the equation of the

line (y = mx + c, where c should be close to zero) and the coefficient of determination (R²),

which should be close to 1 for a good linear fit.

Analysis of an Unknown Sample
Measure the absorbance of the unknown sample solution at the λmax.

Using the equation of the line from the calibration curve, the concentration of Acid Red 97 in

the unknown sample can be calculated.

Quantitative Data
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The following table summarizes the key quantitative data for the spectrophotometric analysis of

Acid Red 97.

Parameter Value Notes

Wavelength of Maximum

Absorbance (λmax)
~ 501 nm In aqueous solution.

Molar Absorptivity (ε)
To be determined

experimentally

The slope of the Beer-Lambert

law plot (Absorbance vs.

Concentration in mol/L) for a 1

cm path length will yield the

molar absorptivity.

Linear Dynamic Range
To be determined

experimentally

The concentration range over

which the Beer-Lambert law is

obeyed.

Experimental Workflow Diagram
The logical flow of the spectrophotometric analysis of Acid Red 97 is depicted in the following

diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1218221?utm_src=pdf-body
https://www.benchchem.com/product/b1218221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Measurement

Data Analysis

Result

Prepare Stock Solution

Prepare Standard Solutions (Serial Dilution)

Measure Absorbance of Standards

Prepare Unknown Sample

Measure Absorbance of Unknown

Determine λmax

Plot Calibration Curve (Absorbance vs. Concentration)

Calculate Unknown Concentration

Perform Linear Regression

Report Concentration of Unknown

Click to download full resolution via product page

Caption: Workflow for the quantitative analysis of Acid Red 97 using UV-Vis

spectrophotometry.
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Conclusion
This technical guide has provided a comprehensive framework for the spectrophotometric

analysis of Acid Red 97. By following the detailed experimental protocols, researchers can

achieve accurate and reliable quantification of this dye. The principles and methodologies

described herein are fundamental for applications in quality control, environmental science, and

various research and development settings. It is recommended that for specific applications,

method validation be performed to ensure accuracy and precision within the desired analytical

range.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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